![molecular formula C18H28N2O5 B294865 1-(4-Methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate](/img/structure/B294865.png)
1-(4-Methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate, also known as MPTP, is a chemical compound that has been widely used in scientific research. It is a potent and selective agonist of the serotonin receptor 5-HT1A and has been studied for its potential therapeutic applications in various neurological disorders.
Mechanism of Action
1-(4-Methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate acts as a selective agonist of the serotonin receptor 5-HT1A, which is involved in the regulation of mood, anxiety, and stress. It has also been shown to increase dopamine release in the brain, which may contribute to its potential therapeutic effects in Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of gene expression, and the modulation of intracellular signaling pathways. It has also been shown to have anti-inflammatory effects and may have potential as a neuroprotective agent.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate in lab experiments is its high selectivity for the serotonin receptor 5-HT1A, which allows for more precise targeting of this receptor. However, one limitation is that this compound may have off-target effects on other receptors, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on 1-(4-Methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate. One direction is the development of more selective agonists of the serotonin receptor 5-HT1A, which may have improved therapeutic efficacy and fewer off-target effects. Another direction is the investigation of the potential neuroprotective effects of this compound in various neurological disorders. Additionally, the use of this compound in combination with other drugs may also be explored as a potential therapeutic strategy.
Synthesis Methods
The synthesis of 1-(4-Methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate involves the reaction of 3,4,5-trimethoxybenzoic acid with 1-(4-methylpiperazin-1-yl)propan-2-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
1-(4-Methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate has been extensively studied for its potential therapeutic applications in various neurological disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the brain.
Properties
Molecular Formula |
C18H28N2O5 |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
1-(4-methylpiperazin-1-yl)propan-2-yl 3,4,5-trimethoxybenzoate |
InChI |
InChI=1S/C18H28N2O5/c1-13(12-20-8-6-19(2)7-9-20)25-18(21)14-10-15(22-3)17(24-5)16(11-14)23-4/h10-11,13H,6-9,12H2,1-5H3 |
InChI Key |
QNLONBBBXLDKDU-UHFFFAOYSA-N |
SMILES |
CC(CN1CCN(CC1)C)OC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Canonical SMILES |
CC(CN1CCN(CC1)C)OC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.